Cas no 66088-53-7 (1-(2,5-Difluorophenyl)biguanide hydrochloride)

• Product Name: 1-(2,5-Difluorophenyl)biguanide hydrochloride
• CAS No: 66088-53-7
• MF: C₈H₁₀ClF₂N₅
• MW: 249.648306369781
• MDL: MFCD03094448
• CID: 821170
• PubChem ID: 24880300
• Update Time: 2026-04-29

1-(2,5-Difluorophenyl)biguanide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Difluorophenyl)biguanide hydrochloride
• 1-(diaminomethylidene)-2-(2,5-difluorophenyl)guanidine,hydrochloride
• N-(2,5-Difluorophenyl)imidodicarbonimidic diamide hydrochloride
• PC7815

• MDL： MFCD03094448
• InChI Key： VVAARBLQYHGNAY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 249.05900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 225-230 °C (lit.)
• Boiling Point: 461.5°C at 760 mmHg
• Flash Point: 232.9°C
• PSA: 97.78000
• LogP: 2.96020
• Solubility: Not available

1-(2,5-Difluorophenyl)biguanide hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：(BD6484)

Additional information on 1-(2,5-Difluorophenyl)biguanide hydrochloride

Comprehensive Overview of 1-(2,5-Difluorophenyl)biguanide hydrochloride (CAS No. 66088-53-7)

1-(2,5-Difluorophenyl)biguanide hydrochloride (CAS No. 66088-53-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the biguanide class, which is known for its diverse biological activities. The inclusion of difluorophenyl groups enhances its molecular stability and reactivity, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for fluorinated compounds like 1-(2,5-Difluorophenyl)biguanide hydrochloride has surged due to their unique properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity, which are critical factors in modern drug design. Researchers are particularly interested in how this compound interacts with enzymes and receptors, given its potential applications in metabolic disorders and other therapeutic areas. The hydrochloride salt form further enhances its solubility, facilitating its use in various formulations.

The compound's CAS No. 66088-53-7 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific inquiries. Users often look for information on its synthesis, purity standards, and spectroscopic data (e.g., NMR, HPLC). Additionally, questions about its stability under different pH conditions or compatibility with other excipients are common, highlighting its practical utility in lab settings. The biguanide moiety is also a point of interest due to its presence in widely used medications, sparking curiosity about derivative applications.

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Quality control is paramount for 1-(2,5-Difluorophenyl)biguanide hydrochloride, with analytical techniques like mass spectrometry and X-ray crystallography employed to verify structure and purity. Regulatory guidelines, such as those from the FDA or EMA, may apply depending on its intended use, prompting searches for "GMP-grade 66088-53-7." The compound's storage conditions—often under nitrogen or in desiccated environments—are another practical consideration for users.

In summary, 1-(2,5-Difluorophenyl)biguanide hydrochloride (CAS No. 66088-53-7) exemplifies the intersection of chemistry and life sciences. Its fluorine-rich structure and biguanide backbone offer multifaceted research opportunities, while its commercial and academic demand underscores its importance. As innovation in drug development accelerates, this compound will likely remain a focal point for scientists and manufacturers alike.